2-(Propane-1-sulfonamido)propanoic acid
Overview
Description
“2-(Propane-1-sulfonamido)propanoic acid” is a chemical compound with the IUPAC name N-(propylsulfonyl)alanine . It has a molecular weight of 195.24 . The compound is in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H13NO4S/c1-3-4-12(10,11)7-5(2)6(8)9/h5,7H,3-4H2,1-2H3,(H,8,9) . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 195.24 .Scientific Research Applications
Catalytic Applications
- Formylation of Alcohols and Amines : A study by Ghorbani‐Choghamarani and Akbaripanah (2012) describes the use of a related compound, 2-(Sulfooxy)propane-1,2,3-tricarboxylic acid, as a novel catalyst for the formylation of alcohols and amines using ethyl formate (Ghorbani‐Choghamarani & Akbaripanah, 2012).
Synthesis and Chemical Reactions
- Synthesis of Derivatives : Wang et al. (2014) synthesized derivatives of known thromboxane A2 prostanoid receptor antagonists, replacing the carboxylic acid functional group with substituted cyclopentane-1,3-dione bioisosteres (Wang et al., 2014).
- Synthesis of Phenyl Sulfone : Enders, Berg, and Jandeleit (2003) reported the synthesis of (−)‐(E,S)‐3‐(Benzyloxy)‐1‐Butenyl Phenyl Sulfone, using (−)-(S)‐2‐(Benzyloxy)propanal as a precursor (Enders, Berg & Jandeleit, 2003).
Antimicrobial Applications
- Antimicrobial and Antifungal Activities : Fadda, El-Mekawy, and AbdelAal (2016) explored the synthesis of N-sulfonates with antimicrobial and antifungal properties, utilizing 1,3-propane sultone as a chemical intermediate (Fadda, El-Mekawy & AbdelAal, 2016).
Material Science Applications
- Modification of Cotton : A 1972 study by Ward, Benerito, and Berni demonstrated the chemical modification of cotton using propane sultone, enhancing its sulfur content (Ward, Benerito & Berni, 1972).
Analytical Chemistry
- Solubility and Dissolution Thermodynamics : Yu et al. (2020) reported on the solubility and dissolution thermodynamics of 2-acrylamido-2-methyl-1-propane sulfonic acid in various solvents, providing insights into its mixing properties (Yu et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
2-(propylsulfonylamino)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO4S/c1-3-4-12(10,11)7-5(2)6(8)9/h5,7H,3-4H2,1-2H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQNOYDHNDOXIJG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)NC(C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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